molecular formula C22H22BF2NO4 B8709542 4-Cyano-3-fluorophenyl 2-fluoro-4-(5-pentyl-1,3,2-dioxaborinan-2-yl)benzoate

4-Cyano-3-fluorophenyl 2-fluoro-4-(5-pentyl-1,3,2-dioxaborinan-2-yl)benzoate

Cat. No.: B8709542
M. Wt: 413.2 g/mol
InChI Key: IIYLSBVANMOTIK-UHFFFAOYSA-N
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Description

4-Cyano-3-fluorophenyl 2-fluoro-4-(5-pentyl-1,3,2-dioxaborinan-2-yl)benzoate is a useful research compound. Its molecular formula is C22H22BF2NO4 and its molecular weight is 413.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H22BF2NO4

Molecular Weight

413.2 g/mol

IUPAC Name

(4-cyano-3-fluorophenyl) 2-fluoro-4-(5-pentyl-1,3,2-dioxaborinan-2-yl)benzoate

InChI

InChI=1S/C22H22BF2NO4/c1-2-3-4-5-15-13-28-23(29-14-15)17-7-9-19(21(25)10-17)22(27)30-18-8-6-16(12-26)20(24)11-18/h6-11,15H,2-5,13-14H2,1H3

InChI Key

IIYLSBVANMOTIK-UHFFFAOYSA-N

Canonical SMILES

B1(OCC(CO1)CCCCC)C2=CC(=C(C=C2)C(=O)OC3=CC(=C(C=C3)C#N)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture comprising 0.004 mole of 2-(4-carboxy-3-flurophenyl)-5-pentyl-1,3,2-dioxaborinane, 0.32 ml of pyridine, 0.32 ml of thionyl chloride in 50 ml of anhydrous diethyl ether is stirred for 1 hour. Then 0.004 mole of 4-hydroxy-2-fluorobenzonitrile and 1 ml of pyridine are added. The mixture is allowed to stand overnight and then filtered. The residue obtained after distilling off the solvent is crystallized from a mixture of hexane and ethyl alcohol. The yield of the compound (VIs) is 60%. M.p. 63° C.
Quantity
0.004 mol
Type
reactant
Reaction Step One
Quantity
0.32 mL
Type
reactant
Reaction Step Two
Quantity
0.32 mL
Type
reactant
Reaction Step Three
Quantity
0.004 mol
Type
reactant
Reaction Step Four
Quantity
1 mL
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five

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